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Compound of Interest

Compound Name: (S)-(-)-1-Phenyl-1-propanol

Cat. No.: B1585879

(S)-(-)-1-Phenyl-1-propanol (CAS No. 613-87-6) is a valuable chiral alcohol utilized as a
building block in asymmetric synthesis.[1] Its specific stereochemistry makes it a crucial
intermediate for the development of complex molecules, particularly in the pharmaceutical and
fine chemical industries. For researchers, scientists, and drug development professionals, a
comprehensive understanding of its safety profile is not merely a regulatory formality but a
cornerstone of responsible laboratory practice. The potential hazards associated with this
compound, while manageable, demand a systematic and informed approach to its handling,
storage, and disposal.

This guide moves beyond a simple recitation of Safety Data Sheet (SDS) sections. It aims to
provide a synthesized, field-proven perspective on the safe utilization of (S)-(-)-1-Phenyl-1-
propanol. By explaining the causality behind safety protocols and integrating visual workflows,
this document serves as a practical resource for ensuring a safe and efficient research
environment.

Section 1: GHS Hazard Identification and Practical
Risk Assessment

(S)-(-)-1-Phenyl-1-propanol is classified under the Globally Harmonized System (GHS) with
specific hazards that must be understood in the context of a laboratory setting.[2][3] The
primary hazards are acute oral toxicity and its nature as a combustible liquid.[1]

GHS Classification Summary

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b1585879?utm_src=pdf-interest
https://www.benchchem.com/product/b1585879?utm_src=pdf-body
https://www.tcichemicals.com/CA/en/p/P1931
https://www.benchchem.com/product/b1585879?utm_src=pdf-body
https://www.benchchem.com/product/b1585879?utm_src=pdf-body
https://www.benchchem.com/product/b1585879?utm_src=pdf-body
https://www.guidechem.com/msds/613-87-6.html
https://pubchem.ncbi.nlm.nih.gov/compound/S_-_-_-1-Phenyl-1-propanol
https://www.tcichemicals.com/CA/en/p/P1931
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Hazard

Hazard Class Category Signal Word Pictogram
Statement
o . GHSO07
Acute Toxicity, H302: Harmful if ) )
Category 4 Warning (Exclamation
Oral swallowed
Mark)
H227: _
Flammable ) ) None required
o Category 4 Combustible Warning ]
Liquids liquid for this category
iqui

Source(s):[1][2]

The "Harmful if swallowed" classification (H302) is a critical alert for laboratory hygiene.[2] The
primary risk is accidental ingestion, which can occur through direct contact or, more commonly,
through cross-contamination of surfaces, food, or drink. This underscores the absolute
necessity of prohibiting eating, drinking, and smoking in laboratory areas where this chemical is
handled.[1][2]

The classification as a "Combustible liquid" (H227) indicates that while it does not ignite as
readily as flammable liquids, it poses a fire risk when exposed to heat or ignition sources.[1] Its
flash point is 90 °C (194 °F), meaning it can release enough vapor to form an ignitable mixture
with air at or above this temperature.[4][5] This property directly dictates storage and handling
protocols, mandating that the chemical be kept away from open flames, hot plates, sparks, and
other potential ignition sources.[1][6][7]

Section 2: Exposure Control and Personal
Protective Equipment (PPE)

Effective exposure control is a multi-layered strategy that combines engineering controls (like
ventilation) with appropriate PPE. The choice of PPE is not a one-size-fits-all decision but
should be based on a risk assessment of the specific task being performed.

Recommended Personal Protective Equipment (PPE)
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. Rationale and
Body Part Protection e L.
Specifications

o Protects against accidental
Safety glasses with side )
splashes which could cause
irritation. Standard EN166 (EU)
or OSHA 29 CFR 1910.133
(US) compliant eyewear is

essential.[6][8]

shields or chemical splash
Eyes/Face goggles. A face shield may be
required for large-volume

transfers.

_ _ Prevents direct skin contact.
Chemical-resistant gloves )
o Gloves should be inspected
) (e.g., nitrile). A standard lab
Skin/Hands before use and changed
coat should be worn and ) ) ) )
immediately if contaminated or

perforated.[8][9]

buttoned.

All work should be conducted
in a well-ventilated area,
preferably within a chemical
] ) fume hood, to prevent
Not typically required under ) ]
) ) inhalation of vapors.[8][9] For
Respiratory normal use with adequate ) ]
) ] large spills or in cases of
engineering controls. _ o
inadequate ventilation, a
NIOSH-approved respirator
with an appropriate organic

vapor cartridge is necessary.[8]

Logical Workflow for PPE Selection

The following diagram illustrates a logical decision-making process for selecting the appropriate
level of PPE when working with (S)-(-)-1-Phenyl-1-propanol.
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Initial Assessment

Task Evaluation:
Handling (S)-(-)-1-Phenyl-1-propanol

Low Volume High Volume / Splash Risk

Task-Specific Scenarios

Small Scale / Routine Use Large Scale / High Risk
(e.g., weighing, small reactions) (e.g., large volume transfer, spill cleanup)

Required PPE Level

Enhanced PPE:
Standard PPE: - Chemical Splash Goggles
- Safety Goggles - Face Shield

- Nitrile Gloves - Nitrile Gloves
- Lab Coat - Lab Coat
- Consider Respirator

Engineering Contrgls

Work in Chemical Fume Hood

Proceed with Work
\V

End

Click to download full resolution via product page

Caption: PPE selection workflow for handling (S)-(-)-1-Phenyl-1-propanol.
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Section 3: Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is fundamental to mitigating the risks

associated with (S)-(-)-1-Phenyl-1-propanol.

Step-by-Step Handling Protocol

Preparation: Before handling, ensure the work area is clean and uncluttered. Confirm that
the chemical fume hood is functioning correctly and that an appropriate spill kit and fire
extinguisher are readily accessible.

Don PPE: Put on all required PPE as determined by your risk assessment (see Section 2).

Chemical Transfer: When transferring the liquid, do so slowly and carefully to avoid
splashing. Use non-sparking tools and ground equipment if transferring large quantities to
prevent static discharge.[10]

Hygiene: After handling, wash hands and any exposed skin thoroughly with soap and water.
[6][7] Do not eat, drink, or smoke in the work area.[2][7]

Decontamination: Clean any contaminated surfaces promptly. Remove and decontaminate
or dispose of contaminated clothing immediately.[8]

Storage Requirements

Location: Store in a cool, dry, and well-ventilated area.[1][6][7]
Container: Keep the container tightly closed to prevent the escape of vapors.[6][3]

Ignition Sources: Store away from heat, sparks, open flames, and other sources of ignition.

[6]7]

Incompatibilities: This compound is incompatible with strong oxidizing agents, acids, acid
anhydrides, and acid chlorides.[6] Segregate it from these materials during storage to
prevent potentially hazardous reactions.

Section 4: Emergency Procedures and First Aid
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Rapid and correct response during an emergency is crucial. All personnel working with this

chemical must be familiar with these procedures.

First-Aid Measures

Exposure Route

First-Aid Protocol

IF SWALLOWED: Immediately call a POISON
CENTER or doctor/physician.[2][7] Rinse the

Ingestion mouth with water.[2] Do NOT induce vomiting.[7]
[11] Never give anything by mouth to an
unconscious person.[2][11]

IF INHALED: Move the person to fresh air.[7] If
) breathing is difficult, give oxygen. If the person
Inhalation

is not breathing, give artificial respiration and

seek immediate medical attention.[6][7]

Skin Contact

IF ON SKIN: Immediately wash off with soap
and plenty of water while removing all
contaminated clothing and shoes.[6][7] Seek
medical attention if irritation develops or

persists.

Eye Contact

IF IN EYES: Rinse immediately and cautiously
with plenty of water for at least 15 minutes, also
under the eyelids.[6][7] Remove contact lenses,
if present and easy to do. Continue rinsing and

get immediate medical attention.[6]

Source(s):[2][6][7][11]

Accidental Release Measures: Spill Response Workflow

In the event of a spill, a systematic response is required to protect personnel and the

environment.

o Personal Precautions: Evacuate non-essential personnel from the area.[10] Remove all

sources of ignition.[6][7] Ensure adequate ventilation.
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» Containment: Wear appropriate PPE, including respiratory protection if necessary. Prevent
the spill from spreading or entering drains.[10]

o Clean-Up: For small spills, absorb the liquid with an inert, non-combustible material (e.qg.,
sand, vermiculite, or dry earth).[6][8] Place the contaminated material into a sealed, labeled
container for hazardous waste disposal.[8]

o Decontamination: Clean the spill area thoroughly with an appropriate solvent followed by
soap and water.

The following diagram outlines the logical flow for responding to a chemical spill.
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Caption: Logical workflow for responding to a chemical spill.
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Section 5: Fire-Fighting Measures

Given its status as a combustible liquid, understanding the appropriate fire-fighting response is

essential.

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide (CO2).[2][6][7] A water spray can be used to cool closed containers.[4][6]

o Specific Hazards: During a fire, hazardous decomposition products such as carbon

monoxide (CO) and carbon dioxide (CO2) can be generated.[6][12] Vapors may be heavier

than air and could travel to an ignition source.

» Protective Equipment: Fire-fighters should wear full protective gear and a self-contained

breathing apparatus (SCBA) with a full face-piece operated in pressure-demand or other

positive pressure mode.[2][6][7]

Section 6: Physical, Chemical, and Toxicological

Properties

A summary of key data helps in conducting a thorough risk assessment.

Physicochemical Data Summary

Property Value Source(s)

CAS Number 613-87-6

Molecular Formula C9H120

Molecular Weight 136.19 g/mol

Appearance Colorless to light yellow liquid [1]

Boiling Point 94-95 °C at 10 mmHg [13]

Density 0.992 g/mL at 25 °C [13]

Flash Point 90 °C (194 °F) - closed cup [5]

Solubility Slightly soluble in water [13]
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Toxicological Profile The primary toxicological concern is acute oral toxicity, classified as
Category 4 ("Harmful if swallowed"). There is limited data available on other toxicological
endpoints such as dermal toxicity, inhalation toxicity, or carcinogenicity for this specific
enantiomer. Therefore, it is prudent to handle the substance with care to avoid all routes of
exposure, in accordance with good industrial hygiene and safety practices.

Conclusion

(S)-(-)-1-Phenyl-1-propanol is an indispensable tool in modern chemical research. Its safe use
hinges on a foundational respect for its hazards, which are well-defined and entirely
manageable through the consistent application of the protocols outlined in this guide. By
integrating a deep understanding of its GHS classification, implementing robust engineering
and personal protective controls, and being prepared for emergency situations, researchers
can confidently and safely leverage the synthetic utility of this important chiral building block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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